Cas no 105063-19-2 (Poly[imino-1,5-pentanediylimino(1,10-dioxo-1,10-decanediyl)])

• Product Name: Poly[imino-1,5-pentanediylimino(1,10-dioxo-1,10-decanediyl)]
• CAS No: 105063-19-2
• MF: C₁₅H₂₈*₂N₂O₂
• MW: 268.39502
• CID: 185622
• Update Time: 2025-10-24

Poly[imino-1,5-pentanediylimino(1,10-dioxo-1,10-decanediyl)] Chemical and Physical Properties

Names and Identifiers

• Poly[imino-1,5-pentanediylimino(1,10-dioxo-1,10-decanediyl)]
• Nylon 5,10
• Bio-based Polyamide Resin510
• PA510

• SMILES： N([*])CCCCCNC(=O)CCCCCCCCC([*])=O |$;*;;;;;;;;;;;;;;;;;;*;$|

Additional information on Poly[imino-1,5-pentanediylimino(1,10-dioxo-1,10-decanediyl)]

Poly[imino-1,5-pentanediylimino(1,10-dioxo-1,10-decanediyl)]

Poly[imino-1,5-pentanediylimino(1,10-dioxo-1,10-decanediyl)] is a complex polymer with the CAS number 105063-19-2. This compound is characterized by its unique structure and properties, making it a subject of interest in various scientific and industrial applications. The polymer consists of repeating units linked by imino groups (-NH-) and 1,5-pentanediyl chains, which contribute to its mechanical and chemical stability.

The synthesis of Poly[imino-pentanediylimino(dioxo-decanediyl)] involves a series of carefully controlled reactions to ensure the formation of the desired polymer structure. Recent advancements in polymer chemistry have enabled researchers to optimize the synthesis process, leading to higher yields and improved material properties.

In terms of physical properties, this polymer exhibits excellent thermal stability and resistance to environmental factors such as moisture and UV radiation. These characteristics make it suitable for applications in harsh conditions where durability is paramount. Additionally, the polymer's flexibility and tensile strength make it ideal for use in composite materials and advanced textiles.

Recent studies have explored the potential of Poly[imino-pentanediylimino(dioxo-decanediyl)] in biotechnology and medical applications. Its biocompatibility has been tested in vitro and in vivo, showing promising results for use in tissue engineering scaffolds and drug delivery systems. The polymer's ability to degrade under specific conditions further enhances its suitability for biomedical applications.

The environmental impact of this polymer has also been a focus of recent research. Scientists are investigating methods to improve its biodegradability without compromising its mechanical properties. This dual approach aims to address concerns related to plastic waste while maintaining the material's utility across various industries.

In conclusion, Poly[imino-pentanediylimino(dioxo-decanediyl)] with CAS number 105063-19-2 is a versatile polymer with a wide range of applications. Its unique structure and properties continue to be explored through cutting-edge research, ensuring its relevance in both current and future technological advancements.